2-Bromo-4-(difluoromethoxy)benzonitrile
Overview
Description
“2-Bromo-4-(difluoromethoxy)benzonitrile” is a chemical compound with the molecular formula C8H4BrF2NO . It has a molecular weight of 248.03 . This compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of “2-Bromo-4-(difluoromethoxy)benzonitrile” consists of a benzene ring substituted with a bromine atom, a difluoromethoxy group, and a nitrile group . The exact positions of these substituents on the benzene ring can be inferred from the name of the compound.
Physical And Chemical Properties Analysis
“2-Bromo-4-(difluoromethoxy)benzonitrile” is a solid at room temperature . It has a molecular weight of 248.03 . More specific physical and chemical properties such as melting point, boiling point, solubility, and
Scientific Research Applications
Vibrational Spectra Analysis
Krishnakumar, Surumbarkuzhali, and Muthunatesan (2009) investigated the vibrational spectra of 4-bromo benzonitrile using density functional theory (DFT). This study is relevant as it provides insights into the vibrational properties of bromo-substituted benzonitriles, which could be applied to understand similar compounds like 2-Bromo-4-(difluoromethoxy)benzonitrile (Krishnakumar, Surumbarkuzhali, & Muthunatesan, 2009).
Synthetic Process Development
Li et al. (2009) described an efficient process for synthesizing related benzonitrile derivatives. This research is significant for understanding the synthesis pathways that could potentially be adapted for 2-Bromo-4-(difluoromethoxy)benzonitrile (Li et al., 2009).
Degradation and Environmental Impact
Holtze, Sørensen, Sørensen, and Aamand (2008) reviewed the microbial degradation of benzonitrile herbicides, including bromoxynil. Their findings contribute to understanding the environmental fate and degradation pathways of benzonitrile derivatives, relevant to 2-Bromo-4-(difluoromethoxy)benzonitrile (Holtze, Sørensen, Sørensen, & Aamand, 2008).
Electrolyte Additive for Batteries
Huang et al. (2014) explored the use of 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive in high voltage lithium-ion batteries. This research offers insight into the potential application of similar compounds, like 2-Bromo-4-(difluoromethoxy)benzonitrile, in battery technology (Huang et al., 2014).
properties
IUPAC Name |
2-bromo-4-(difluoromethoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF2NO/c9-7-3-6(13-8(10)11)2-1-5(7)4-12/h1-3,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEKFUJSIORNWKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)F)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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